![molecular formula C17H16ClN3O3 B5643697 1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine CAS No. 5354-25-6](/img/structure/B5643697.png)
1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine, also known as CNB-001, is a novel compound that has been synthesized and studied for its potential therapeutic applications. This compound belongs to the family of piperazine derivatives and has been shown to have promising neuroprotective and anti-inflammatory properties.
Mechanism of Action
The exact mechanism of action of 1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine is not fully understood. However, it has been proposed that it exerts its neuroprotective effects by modulating various cellular signaling pathways involved in oxidative stress, inflammation, and apoptosis. 1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine has also been shown to enhance the activity of various neuroprotective enzymes such as superoxide dismutase and catalase.
Biochemical and physiological effects:
1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce oxidative stress and inflammation, enhance mitochondrial function, and improve neuronal survival and function. 1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine has several advantages for lab experiments. It is easy to synthesize and has a high purity level. It has also been shown to be stable under various conditions. However, one limitation of 1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for the study of 1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine. One direction is to further elucidate its mechanism of action and identify specific cellular targets. Another direction is to study its potential therapeutic applications in other neurological and inflammatory disorders. Additionally, the development of analogs of 1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine with improved pharmacological properties could lead to the development of more effective therapies for these disorders.
Synthesis Methods
The synthesis of 1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine involves the reaction of 3-chloroaniline with 4-nitrobenzoyl chloride in the presence of triethylamine to form the intermediate 1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine. This intermediate is then reduced with sodium borohydride to obtain the final product, 1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine.
Scientific Research Applications
1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine has been extensively studied for its potential therapeutic applications in various neurological and inflammatory disorders. It has been shown to have neuroprotective effects in animal models of stroke, traumatic brain injury, and neurodegenerative diseases such as Alzheimer's and Parkinson's. 1-(3-chlorophenyl)-4-(4-nitrobenzoyl)piperazine has also been studied for its anti-inflammatory properties in animal models of inflammatory bowel disease and arthritis.
properties
IUPAC Name |
[4-(3-chlorophenyl)piperazin-1-yl]-(4-nitrophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3O3/c18-14-2-1-3-16(12-14)19-8-10-20(11-9-19)17(22)13-4-6-15(7-5-13)21(23)24/h1-7,12H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOTJIYYQGRBACA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60968293 |
Source
|
Record name | [4-(3-Chlorophenyl)piperazin-1-yl](4-nitrophenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60968293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5354-25-6 |
Source
|
Record name | [4-(3-Chlorophenyl)piperazin-1-yl](4-nitrophenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60968293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.